Cas no 57308-65-3 (3-(cyanosulfanyl)butan-2-one)

• Product Name: 3-(cyanosulfanyl)butan-2-one
• CAS No: 57308-65-3
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD12923011
• CID: 878315
• PubChem ID: 12489437
• Update Time: 2026-04-29

3-(cyanosulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 1-methyl-2-oxopropyl ester (9CI)
• 3-oxobutan-2-yl thiocyanate
• 3-(cyanosulfanyl)butan-2-one

• MDL： MFCD12923011

Additional information on 3-(cyanosulfanyl)butan-2-one

3-(Cyanosulfanyl)butan-2-one: A Comprehensive Overview

3-(Cyanosulfanyl)butan-2-one, also known by its CAS number 57308-65-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and as a building block in organic synthesis.

The molecular structure of 3-(cyanosulfanyl)butan-2-one consists of a butanone backbone with a cyanosulfanyl group attached at the third carbon. This arrangement imparts distinctive chemical properties, making it a versatile compound for various reactions. The presence of the sulfanyl group introduces nucleophilic character, while the ketone group provides electrophilic reactivity. This duality allows for a wide range of chemical transformations, as demonstrated in recent research.

Recent advancements in synthetic methodologies have enhanced the production efficiency of 3-(cyanosulfanyl)butan-2-one. Researchers have explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields. For instance, catalytic systems utilizing transition metals have been employed to facilitate key steps in its synthesis, showcasing the compound's adaptability to modern chemical practices.

In terms of applications, 3-(cyanosulfanyl)butan-2-one has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic addition reactions makes it valuable in drug discovery programs targeting specific therapeutic areas. Additionally, its role as a precursor in polymer chemistry has been explored, with studies indicating potential use in developing high-performance polymers for electronic and biomedical applications.

The physical properties of 3-(cyanosulfanyl)butan-2-one, including its melting point and solubility characteristics, have been extensively studied. These properties are critical in determining its suitability for various industrial processes. Recent research has also focused on understanding its thermal stability and reactivity under different conditions, providing insights into its potential for large-scale manufacturing.

In conclusion, 3-(cyanosulfanyl)butan-2-one stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its use, the significance of this compound is expected to grow further.